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Compound of Interest

Compound Name: Thiodiglycol

Cat. No.: B106055

This guide provides essential procedural information for the safe handling, storage, and
disposal of thiodiglycol in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure a safe and compliant work environment.

Hazard Overview

Thiodiglycol is a colorless, viscous liquid with a characteristic odor.[1][2] While less toxic than
other glycols, it presents several hazards that require careful management.

Primary Hazard: Causes serious eye irritation.[3][4][5]
o Contact Hazard: Can cause mild skin irritation upon contact.[3]

 Inhalation Hazard: May act as a potential respiratory irritant if inhaled.[1][3] While its
evaporation at 20°C is negligible, a harmful concentration of airborne particles can be
reached quickly if the substance is sprayed.[1][6]

o Chemical Hazards: Decomposes on heating, producing toxic and corrosive fumes such as
hydrogen sulfide and sulfur oxides.[1][2] It can also react violently with strong acids and
strong oxidants.[1]

Physical and Chemical Properties

Understanding the properties of thiodiglycol is crucial for safe handling and storage.
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Property

Value

Molecular Formula

CaH1002S]3]

Molecular Weight 122.19 g/mol [3]
Appearance Colorless, viscous liquid[1]
Melting Point -10°C to -18°CJ[1]

Flash Point 160°C (open cup)[1]

Auto-ignition Temp.

260°C[1]

Solubility in Water

Miscible (100 g/100ml at 20°C)[1][3]

Vapor Density

4.22 (air = 1)[1]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling thiodiglycol to minimize exposure

risk.
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Protection Type Specification Rationale

Safety glasses with side- )
_ Protects against splashes and
) shields or safety goggles )
Eye/Face Protection ] vapors that cause serious eye
conforming to EN166 or o
irritation.[4][5]

NIOSH standards.[4][7]

Prevents skin contact and

) ] Chemical-resistant protective potential mild irritation.[3]
Skin Protection )

gloves.[1][7] Gloves must be inspected

before use.[4]

Use in a well-ventilated area
with local exhaust.[1][3][6] If

L ) Protects against inhalation of
ventilation is inadequate or in

vapors or mists, which can

Respiratory Protection case of spraying, use a full- o ]
irritate the respiratory tract.[1]

[4]

face respirator with appropriate
cartridges (e.g., type ABEK EN
14387).[4]

) Protects against accidental
Body Protection Standard laboratory coat. ]
skin contact on arms and body.

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical for preventing accidents and
exposure.

Handling Protocol:

« Ventilation: Always handle thiodiglycol in a well-ventilated area, preferably within a
chemical fume hood.[3][6]

» Avoid Contact: Take precautions to avoid contact with skin and eyes and prevent inhalation
of any vapor or mist.[4]

« Ignition Sources: Keep away from open flames and hot surfaces.[1][6] Although it has a high
flash point, it is combustible.[1]
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» Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.[4] Do not eat, drink, or smoke in the work area.[1]

Storage Protocol:

o Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
place.[4][8]

e Incompatibilities: Store away from strong acids and strong oxidants.[1]

o Atmosphere: The material is hygroscopic and air-sensitive; consider storing under an inert
gas.[4]

Emergency Procedures: Spill and Exposure
Management

Immediate and appropriate action is required in the event of a spill or personnel exposure.

Spill Management Protocol:

Ensure Safety: Evacuate non-essential personnel. Ensure adequate ventilation and wear all
required PPE, including respiratory protection.[2][4]

o Contain Spill: Prevent the spill from spreading and stop it from entering drains.[4][7]

o Absorb Liquid: Collect any leaking liquid into covered containers.[1] Absorb the remaining
liquid with an inert, non-combustible material such as sand or vermiculite.[1][2][7]

o Collect Waste: Scoop the absorbed material into a suitable, closed container labeled for
hazardous waste disposal.[2][4]

o Clean Area: Clean the spill area thoroughly once the material has been removed.

First-Aid Measures:

o Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes.[4]
Remove contact lenses if present and easy to do so.[4] Seek immediate medical attention.[1]
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» Skin Contact: Remove contaminated clothing immediately.[9] Wash the affected skin with
plenty of soap and water.[4][9]

 Inhalation: Move the person to fresh air and have them rest.[1][9] If breathing is difficult or
stops, provide artificial respiration and seek immediate medical attention.[4][9]

 Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1][9] Seek medical
attention.[9]
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Caption: Emergency workflow for a thiodiglycol spill.
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Disposal Plan

Proper disposal of thiodiglycol and associated waste is mandatory to ensure environmental
safety and regulatory compliance.
Disposal Protocol:

» Waste Classification: Thiodiglycol waste is considered hazardous waste.[2][4]

» Containerization: All waste material, including unused product and contaminated items (e.g.,
absorbent materials, gloves), must be collected in suitable, closed, and clearly labeled
containers.[2][4] Do not mix with other waste.

e Regulatory Compliance: Disposal must be conducted in strict accordance with all local,
regional, and national environmental regulations.[1][3][7]

o Authorized Disposal: Arrange for collection and disposal by a licensed hazardous waste
management company.[5] Do not dispose of the product down the drain or with municipal
waste.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Thiodiglycol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106055#personal-protective-equipment-for-handling-
thiodiglycol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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